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Compound of Interest

Compound Name: BW 245C

CAS No.: 72880-75-2

Cat. No.: B7803703

Get Quote

Abstract & Introduction
The delivery of prostaglandin D2 (PGD2) mimetics to the brain remains a significant challenge

in neuropharmacology due to the blood-brain barrier (BBB) and the rapid metabolism of

systemic prostanoids. BW 245C is a highly selective agonist for the DP1 receptor

(Prostaglandin D2 receptor 1), a G-protein coupled receptor (GPCR) pivotal in sleep regulation,

vasodilation, and suppression of allergic inflammation.

While systemic administration (IP/IV) is common, it often results in peripheral hypotension that

confounds CNS readouts. Intranasal (IN) administration offers a non-invasive "nose-to-brain"

route, utilizing the olfactory and trigeminal nerve pathways to bypass the BBB, delivering the

agonist directly to the basal forebrain and leptomeninges where DP1 receptors are abundant.

This guide details a validated protocol for the formulation and intranasal instillation of BW 245C
in murine models, ensuring high bioavailability and minimal mucosal toxicity.

Compound Profile & Mechanism of Action[1]
Pharmacological Profile[2][3][4]
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Compound Name: BW 245C

Chemical Class: Imidazolidine derivative (Hydantoin)

Target: DP1 Receptor (High Selectivity;

~ 2.5 nM)

Selectivity: >800-fold selective for DP1 over DP2 (CRTH2) and EP receptors.

Key Physiological Effects:

Induction of NREM sleep (via adenosine signaling).

Inhibition of platelet aggregation.[1][2]

Vasodilation (via cAMP elevation).

Signaling Pathway Visualization
BW 245C mimics PGD2, binding to the Gs-coupled DP1 receptor. This triggers Adenylyl

Cyclase, elevating cAMP and activating Protein Kinase A (PKA), which modulates ion channels

and gene transcription (CREB).
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Figure 1: BW 245C signaling cascade via the DP1-cAMP-PKA axis.
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Pre-Experimental Preparation[6]
Vehicle Formulation (Critical)
BW 245C is lipophilic. Direct dissolution in saline is poor. High concentrations of DMSO (>10%)

in the nasal cavity can cause ciliotoxicity and inflammation, confounding results.

Recommended Formulation (1 mg/mL Stock):

Stock Solution: Dissolve 5 mg BW 245C in 100 µL 100% DMSO (anhydrous).

Working Solution: Dilute the stock 1:50 into warm sterile Saline (0.9% NaCl) or PBS.

Final Composition: 2% DMSO in Saline.

Stability: Prepare fresh daily. Vortex vigorously before use.

Animal Models & Volume Limits
Exceeding nasal volume limits leads to drainage into the trachea (lung delivery) or esophagus

(gastric delivery), negating the nose-to-brain advantage.

Species Max Volume (Total) Volume per Nostril
Recommended
Pipette

Mouse (C57BL/6) 10 - 20 µL 5 - 10 µL P10 or P20

Rat (Sprague-Dawley) 40 - 50 µL 20 - 25 µL P100

Detailed Protocol: Intranasal Instillation
This protocol utilizes Light Isoflurane Anesthesia. While awake delivery is possible, anesthesia

ensures precise deposition on the olfactory epithelium and prevents reflex swallowing.

Phase 1: Anesthesia & Positioning
Induction: Place animal in an induction chamber with 3-4% Isoflurane (oxygen flow 1 L/min).

Maintenance: Once righting reflex is lost, reduce Isoflurane to 1.5-2%.
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Positioning (Crucial):

Place the animal in supine position (dorsal recumbency) on a heating pad.

Place a small rolled gauze pad under the neck to extend the head slightly back.

Why: This aligns the nasal cavity so drops pool on the cribriform plate (olfactory

epithelium) rather than sliding down the throat.

Phase 2: Instillation Technique[7]
Loading: Load the pipette with the half-dose (e.g., 5 µL for a mouse).

Application:

Place the pipette tip close to (but not touching) the left naris.

Eject a small droplet (~2-3 µL) and allow the animal to inhale it naturally.

Wait 15 seconds.

Apply the remaining volume to the same nostril.

Alternation: Repeat the process for the right naris.

Post-Dose Hold: Keep the animal supine for 1-2 minutes post-administration to maximize

residence time on the mucosa.

Phase 3: Recovery
Remove animal from anesthesia.

Place in a clean, warmed recovery cage.

Monitor for respiratory distress (clicking sounds or gasping indicating lung aspiration).

Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for intranasal delivery.

Validation & Expected Outcomes
To verify successful CNS delivery of BW 245C, the following readouts are standard.

Behavioral Readout: Sleep Latency
BW 245C is a potent sleep inducer. Successful nose-to-brain delivery should significantly

reduce sleep latency compared to vehicle.

Group Dose Route
Expected
Sleep Latency
(min)

NREM
Duration (First
3h)

Vehicle 0 mg/kg IN 25 ± 5 Baseline

BW 245C 0.1 - 1.0 mg/kg IN 8 ± 2
Increased

(+40%)

BW 245C 1.0 mg/kg IP (Systemic) 15 ± 4
Increased

(+20%)

Note: IN administration typically shows faster onset and higher potency per unit dose

compared to IP due to direct CNS access.

Troubleshooting Guide
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Issue Probable Cause Solution

Sneezing/Expulsion Pipette tip touched mucosa
Do not insert tip; hold 1mm

above naris.

Respiratory Distress Volume too high / Aspiration
Reduce volume per drop; wait

longer between drops.

No Effect Swallowed dose

Ensure supine position with

neck extension; do not over-

anesthetize (maintain swallow

reflex inhibition but allow deep

breathing).

Nasal Bleeding DMSO toxicity or Trauma
Reduce DMSO <2%; Use

plastic tips, not glass.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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